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N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-((4-fluorophenyl)thio)acetamide N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-((4-fluorophenyl)thio)acetamide
Brand Name: Vulcanchem
CAS No.: 1448043-94-4
VCID: VC5044022
InChI: InChI=1S/C19H19FN4O2S2/c20-13-3-7-15(8-4-13)28-12-17(25)21-9-10-23-19(26)24(14-5-6-14)18(22-23)16-2-1-11-27-16/h1-4,7-8,11,14H,5-6,9-10,12H2,(H,21,25)
SMILES: C1CC1N2C(=NN(C2=O)CCNC(=O)CSC3=CC=C(C=C3)F)C4=CC=CS4
Molecular Formula: C19H19FN4O2S2
Molecular Weight: 418.51

N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-((4-fluorophenyl)thio)acetamide

CAS No.: 1448043-94-4

Cat. No.: VC5044022

Molecular Formula: C19H19FN4O2S2

Molecular Weight: 418.51

* For research use only. Not for human or veterinary use.

N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-((4-fluorophenyl)thio)acetamide - 1448043-94-4

Specification

CAS No. 1448043-94-4
Molecular Formula C19H19FN4O2S2
Molecular Weight 418.51
IUPAC Name N-[2-(4-cyclopropyl-5-oxo-3-thiophen-2-yl-1,2,4-triazol-1-yl)ethyl]-2-(4-fluorophenyl)sulfanylacetamide
Standard InChI InChI=1S/C19H19FN4O2S2/c20-13-3-7-15(8-4-13)28-12-17(25)21-9-10-23-19(26)24(14-5-6-14)18(22-23)16-2-1-11-27-16/h1-4,7-8,11,14H,5-6,9-10,12H2,(H,21,25)
Standard InChI Key UMQPPWSNVSKLCR-UHFFFAOYSA-N
SMILES C1CC1N2C(=NN(C2=O)CCNC(=O)CSC3=CC=C(C=C3)F)C4=CC=CS4

Introduction

Synthesis and Characterization

While specific synthesis details for this compound are not available, similar compounds often require multi-step syntheses involving the use of reagents like hydrazine, carbon disulfide, and appropriate halides for the introduction of the fluorophenyl group. Characterization typically involves spectroscopic methods such as NMR and mass spectrometry to confirm the structure.

Comparison with Related Compounds

Related compounds, such as N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-(4-fluorophenyl)acetamide (CAS#: 1448073-52-6), have been studied for their chemical properties and potential applications . Another related compound, N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide (CAS#: 1448027-96-0), highlights the diversity of functional groups that can be attached to the triazole core .

Data Table for Related Compounds

Compound NameCAS NumberMolecular FormulaMolecular Weight
N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-(4-fluorophenyl)acetamide1448073-52-6C19H19FN4O2S386.4 g/mol
N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide1448027-96-0C18H21N5O3S387.5 g/mol
2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide-C14H14N6O2S2362.4 g/mol

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